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Cat. No.: B091419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-O-Phosphoserine is a racemic mixture of the D- and L-isomers of O-phosphoserine, a key

intermediate in various metabolic and signaling pathways. The L-isostere, L-O-phosphoserine,

is a crucial component of the L-serine biosynthesis pathway, serving as the direct substrate for

phosphoserine phosphatase (PSP). Additionally, L-O-phosphoserine has been identified as a

competitive inhibitor of serine racemase, an enzyme responsible for the synthesis of D-serine,

a neuromodulator. The D-isomer, D-O-phosphoserine, can also be a substrate for

phosphoserine phosphatase. A thorough understanding of the enzymatic kinetics involving DL-
O-phosphoserine is therefore critical for researchers in various fields, including neuroscience,

oncology, and drug discovery, to elucidate enzyme mechanisms, identify potential therapeutic

targets, and develop novel inhibitors.

These application notes provide detailed protocols for studying the kinetics of enzymes that

interact with DL-O-Phosphoserine, focusing on phosphoserine phosphatase and the inhibitory

effects on serine racemase.

Data Presentation: Quantitative Kinetic Parameters
The following table summarizes the kinetic parameters for human phosphoserine phosphatase

(PSP) with L-O-phosphoserine as a substrate, as determined by different assay methods.
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Enzyme Substrate
Assay
Method

Km (µM) kcat (s⁻¹) Reference

Human

Phosphoserin

e

Phosphatase

(PSP)

L-O-

Phosphoserin

e

Malachite

Green Assay
45 ± 5 11.8 ± 0.4 [1]

Human

Phosphoserin

e

Phosphatase

(PSP)

L-O-

Phosphoserin

e

PNP-Coupled

Assay
53 ± 10 12.1 ± 0.8 [1]

Human

Phosphoserin

e

Phosphatase

(PSP)

L-O-

Phosphoserin

e

SAT-Coupled

Assay
49 ± 3 12.4 ± 0.3 [1]

Signaling and Metabolic Pathways
L-Serine Biosynthesis Pathway
The synthesis of L-serine from the glycolytic intermediate 3-phosphoglycerate involves three

enzymatic steps. O-Phosphoserine is a key intermediate in this pathway, and its

dephosphorylation is catalyzed by phosphoserine phosphatase.
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3-Phosphoglycerate 3-Phosphohydroxypyruvate

 3-Phosphoglycerate
 Dehydrogenase (PHGDH)

 NAD+ -> NADH + H+ O-Phospho-L-serine

 Phosphoserine
 Aminotransferase (PSAT1)

 Glutamate -> α-Ketoglutarate L-Serine

 Phosphoserine
 Phosphatase (PSPH)

 H2O -> Pi

Regulation of Cap-Dependent Translation

mTORC1

Phosphorylated
4E-BP1

 Phosphorylates

Dephosphorylated
4E-BP1

 Dephosphorylates

eIF4E

 Binds to

Translation
Inhibition

 Leads to

Cap-Dependent
Translation Initiation

 Promotes

PPM1G
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Enzyme Kinetic Analysis Workflow

Prepare Enzyme, Substrate (DL-O-Phosphoserine),
and Assay Buffers

Set up reactions with varying substrate concentrations

Incubate at optimal temperature and time

Measure product formation or substrate depletion

Plot initial velocity vs. substrate concentration
and fit to Michaelis-Menten equation

Determine Km and Vmax

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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